Cas no 1076-23-9 (2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl-)

• Product Name: 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl-
• CAS No: 1076-23-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD12808037
• CID: 223299
• PubChem ID: 70640
• Update Time: 2025-06-10

2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl-
• 3-hydroxy-N,N-dimethylpyridine-2-carboxamide
• 3-Hydroxy-N,N-dimethylpicolinamide
• 3-Hydroxy-N,N-dimethyl-2-pyridinecarboxamide
• 3-Hydroxy-pyridine-2-carboxylic acid dimethylamide
• EINECS 214-059-7
• DTXSID50148108
• 1076-23-9
• MB12021
• D82854
• BS-14314
• NS00023470
• SCHEMBL2140821
• MFCD12808037
• CS-0151353
• AKOS010148347
• BAA07623
• KNPSJINBUZCDRE-UHFFFAOYSA-N
• DB-262365

• MDL： MFCD12808037
• Inchi： 1S/C8H10N2O2/c1-10(2)8(12)7-6(11)4-3-5-9-7/h3-5,11H,1-2H3
• InChI Key： KNPSJINBUZCDRE-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C(N(C)C)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.43

Additional information on 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl-

Comprehensive Overview of 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl- (CAS No. 1076-23-9)

2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl- (CAS No. 1076-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyridine derivative family, which is known for its versatile applications in medicinal chemistry and material science. The presence of both hydroxy and dimethyl functional groups in its structure makes it a valuable intermediate in synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential due to its unique chemical properties and compatibility with various reaction conditions.

One of the most frequently searched questions about 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl- revolves around its synthesis methods and applications. Current trends in green chemistry have led to a surge in interest for eco-friendly synthesis routes for this compound. Scientists are investigating catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yield and purity. Additionally, its role as a building block in drug development, particularly for targeting neurological and metabolic disorders, has become a hot topic in recent publications. The compound's ability to act as a ligand or modulator in biological systems further enhances its appeal in biomedical research.

Another area of growing interest is the analytical characterization of 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl-. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in research and industrial applications. Furthermore, the compound's solubility and stability under various conditions are frequently studied, as these properties directly influence its usability in formulations. For instance, its behavior in aqueous versus organic solvents is a key consideration for pharmaceutical manufacturers.

The safety profile and regulatory status of 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl- are also common search queries. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to avoid unnecessary exposure. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, transportation, and disposal, aligning with global safety standards. This emphasis on safety aligns with the broader industry shift toward sustainable and responsible chemical practices, which is a dominant theme in contemporary discussions.

In summary, 2-Pyridinecarboxamide,3-hydroxy-N,N-dimethyl- (CAS No. 1076-23-9) is a multifaceted compound with significant potential in both academic and industrial settings. Its relevance to drug discovery, green chemistry, and material science ensures its continued prominence in scientific literature. As research progresses, new applications and optimized synthesis methods are likely to emerge, further solidifying its importance in the chemical landscape.